Cas no 2300971-55-3 (2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride)

• Product Name: 2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride
• CAS No: 2300971-55-3
• MF: C₇H₅F₄NO₂S
• MW: 243.178714513779
• CID: 6119567
• PubChem ID: 165983790
• Update Time: 2025-10-11

2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride
• EN300-1583783
• 2300971-55-3

• Inchi： 1S/C7H5F4NO2S/c1-4-5(15(11,13)14)2-3-6(12-4)7(8,9)10/h2-3H,1H3
• InChI Key： YWINHWPTDSXBDU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(F)(F)F)N=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 242.99771222g/mol
• Monoisotopic Mass: 242.99771222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride

Recent Advances in the Application of 2-Methyl-6-(trifluoromethyl)pyridine-3-sulfonyl Fluoride (CAS: 2300971-55-3) in Chemical Biology and Drug Discovery

The compound 2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride (CAS: 2300971-55-3) has recently emerged as a valuable chemical probe and building block in medicinal chemistry and chemical biology research. This sulfonyl fluoride derivative belongs to an important class of sulfur(VI)-fluoride exchange (SuFEx) click chemistry reagents, which have gained significant attention due to their unique reactivity profile and potential applications in drug discovery. Recent studies have demonstrated its utility as a selective covalent modifier of tyrosine residues in proteins, opening new avenues for target identification and validation.

In a 2023 study published in Journal of Medicinal Chemistry, researchers systematically evaluated the reactivity of 2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride with various amino acid residues under physiological conditions. The results showed remarkable selectivity for tyrosine modification, with minimal cross-reactivity with other nucleophilic residues. This selective reactivity profile makes it particularly useful for chemoproteomic applications where specific labeling of tyrosine residues is desired. The trifluoromethyl group at the 6-position was found to significantly enhance the electrophilicity of the sulfonyl fluoride moiety while maintaining excellent stability in aqueous solutions.

Structural analysis of protein adducts formed with this compound revealed that the pyridine ring participates in favorable π-stacking interactions with nearby aromatic residues, contributing to both binding affinity and reaction specificity. These findings were supported by X-ray crystallographic studies of several protein-ligand complexes, providing atomic-level insights into the molecular interactions. The compound's ability to form stable covalent bonds with target proteins while maintaining good cell permeability has made it attractive for developing targeted covalent inhibitors, particularly for challenging protein targets where traditional reversible inhibitors show limited efficacy.

Recent applications in drug discovery have focused on using 2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride as a warhead in the development of kinase inhibitors. A 2024 study demonstrated its successful incorporation into selective inhibitors of Bruton's tyrosine kinase (BTK), showing improved target residence time and potency compared to conventional reversible inhibitors. The covalent modification mechanism was confirmed through mass spectrometry analysis and cellular target engagement studies, validating the compound's utility in covalent drug discovery campaigns.

From a synthetic chemistry perspective, several novel routes for the preparation of 2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride have been reported in the past two years. A particularly efficient method involves the direct sulfonylation of 2-methyl-6-(trifluoromethyl)pyridine followed by fluorination with DAST (diethylaminosulfur trifluoride), achieving overall yields exceeding 65%. The availability of improved synthetic methods has facilitated broader adoption of this reagent in both academic and industrial research settings.

Looking forward, the unique properties of 2-methyl-6-(trifluoromethyl)pyridine-3-sulfonyl fluoride position it as a promising tool for chemical biology research and covalent drug discovery. Ongoing studies are exploring its application in targeted protein degradation strategies and activity-based protein profiling. The compound's combination of selective reactivity, good physicochemical properties, and synthetic accessibility suggests it will continue to play an important role in advancing chemical biology research and the development of novel therapeutic agents.